Cas no 1427020-31-2 (1-(5-Isopropoxy-benzofuran-3-yl)-ethanone)

• Product Name: 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone
• CAS No: 1427020-31-2
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5179926
• Update Time: 2025-07-21

1-(5-Isopropoxy-benzofuran-3-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone

• Inchi： 1S/C13H14O3/c1-8(2)16-10-4-5-13-11(6-10)12(7-15-13)9(3)14/h4-8H,1-3H3
• InChI Key： CYOJAYRTJILBOC-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=CC(OC(C)C)=CC=C2OC=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone

Professional Introduction to 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone (CAS No. 1427020-31-2)

1-(5-Isopropoxy-benzofuran-3-yl)-ethanone, a compound with the chemical identifier CAS No. 1427020-31-2, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the benzofuran class, which is renowned for its diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of an isopropoxy group and a ketone functional group, makes it a subject of considerable interest among researchers exploring novel pharmacophores.

The benzofuran scaffold is a privileged structure in medicinal chemistry, exhibiting a wide range of biological effects including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the isopropoxy group at the 5-position of the benzofuran ring enhances its solubility and bioavailability, which are critical factors in drug design. Additionally, the ketone moiety at the 3-position provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, enzymes involved in metabolic pathways have been extensively studied due to their crucial role in maintaining homeostasis. 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone has been identified as a potential inhibitor of certain enzymes that are aberrantly expressed in diseases such as diabetes and cancer. Preliminary studies have demonstrated its ability to modulate enzyme activity by binding to specific pockets within the active site.

The compound's mechanism of action is thought to involve competitive inhibition, where it competes with natural substrates for binding to the enzyme's active site. This interaction leads to a reduction in enzymatic activity, thereby alleviating symptoms associated with the overexpression of these enzymes. For instance, in cancer research, enzymes like kinases are often overactive and contribute to tumor growth and progression. By inhibiting these kinases, 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone holds promise as a therapeutic agent.

Moreover, the structural features of this compound make it an excellent candidate for structure-based drug design. High-resolution crystal structures of target enzymes complexed with this molecule have provided valuable insights into its binding interactions. These structural data have been instrumental in optimizing its pharmacokinetic properties and enhancing its binding affinity. Through computational methods such as molecular dynamics simulations and virtual screening, researchers have identified analogs of 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone with improved efficacy and reduced side effects.

The synthesis of 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a benzofuran derivative followed by the introduction of the isopropoxy group via nucleophilic substitution or other coupling reactions. The final step involves the oxidation of an alcohol or reduction of an aldehyde to yield the ketone functionality. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and scalability.

In conclusion, 1-(5-Isopropoxy-benzofuran-3-yl)-ethanone (CAS No. 1427020-31-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new therapeutic applications, this molecule is poised to play a crucial role in advancing drug discovery and development.